2-Methylpyridine
2-Methylpyridine
2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999)
2-Methylpyridine, also known as 2-picoline or 2-mepy, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2-Methylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2-Methylpyridine has been primarily detected in saliva. 2-Methylpyridine exists in all eukaryotes, ranging from yeast to humans. 2-Methylpyridine is a bitter and sweat tasting compound that can be found in tea. This makes 2-methylpyridine a potential biomarker for the consumption of this food product.
2-methylpyridine is a methylpyridine carrying a methyl substituent at position 2.
2-Methylpyridine, also known as 2-picoline or 2-mepy, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2-Methylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2-Methylpyridine has been primarily detected in saliva. 2-Methylpyridine exists in all eukaryotes, ranging from yeast to humans. 2-Methylpyridine is a bitter and sweat tasting compound that can be found in tea. This makes 2-methylpyridine a potential biomarker for the consumption of this food product.
2-methylpyridine is a methylpyridine carrying a methyl substituent at position 2.
Brand Name:
Vulcanchem
CAS No.:
109-06-8
VCID:
VC0031789
InChI:
InChI=1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3
SMILES:
CC1=CC=CC=N1
Molecular Formula:
C6H7N
C5H4N(CH3)
C6H7N
C5H4N(CH3)
C6H7N
Molecular Weight:
93.13 g/mol
2-Methylpyridine
CAS No.: 109-06-8
Reference Standards
VCID: VC0031789
Molecular Formula: C6H7N
C5H4N(CH3)
C6H7N
Molecular Weight: 93.13 g/mol
CAS No. | 109-06-8 |
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Product Name | 2-Methylpyridine |
Molecular Formula | C6H7N C5H4N(CH3) C6H7N |
Molecular Weight | 93.13 g/mol |
IUPAC Name | 2-methylpyridine |
Standard InChI | InChI=1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3 |
Standard InChIKey | BSKHPKMHTQYZBB-UHFFFAOYSA-N |
SMILES | CC1=CC=CC=N1 |
Canonical SMILES | CC1=CC=CC=N1 |
Boiling Point | 262 to 264 °F at 760 mm Hg (NTP, 1992) 129.3 °C 129.4 °C 128-129 °C |
Colorform | Colorless liquid |
Density | 0.944 at 68 °F (USCG, 1999) 0.9443 at 20 °C/4 °C Relative density (water = 1): 0.95 |
Flash Point | 97 °F (NTP, 1992) 102 °F (39 °C)(Open cup) 26 °C c.c. |
Melting Point | -94 °F (NTP, 1992) -66.7 °C -66.65 °C -70 °C |
Physical Description | 2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999) Liquid liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
Description | 2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999) 2-Methylpyridine, also known as 2-picoline or 2-mepy, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2-Methylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2-Methylpyridine has been primarily detected in saliva. 2-Methylpyridine exists in all eukaryotes, ranging from yeast to humans. 2-Methylpyridine is a bitter and sweat tasting compound that can be found in tea. This makes 2-methylpyridine a potential biomarker for the consumption of this food product. 2-methylpyridine is a methylpyridine carrying a methyl substituent at position 2. |
Shelf Life | 2-Methylpyridine is highly stable in aqueous solns ... . |
Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) 10.74 M 1000 mg/mL Miscible in water at 20 °C Very sol in acetone Miscible with alcohol, ether Solubility in water: miscible |
Synonyms | 2-Methylpyridine; NSC 3409; o-Methylpyridine; o-Picoline; α-Methylpyridine; α-Picoline |
Vapor Density | 3.21 (NTP, 1992) (Relative to Air) 3.2 (Air= 1) Relative vapor density (air = 1): 3.2 |
Vapor Pressure | 8 mm Hg at 68 °F ; 40 mm Hg at 124.2° F; 100 mm Hg at 160.5° F (NTP, 1992) 11.20 mmHg 11.2 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 1.2 |
PubChem Compound | 7975 |
Last Modified | Nov 11 2021 |
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